Cas no 72182-69-5 (2-Methyl-d3-propyl-3,3,3-d3 Alcohol)

• Product Name: 2-Methyl-d3-propyl-3,3,3-d3 Alcohol
• CAS No: 72182-69-5
• MF: C₄H₁₀O
• MW: 80.1585717201233
• CID: 562661
• PubChem ID: 49849396
• Update Time: 2025-06-13

2-Methyl-d3-propyl-3,3,3-d3 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Propan-3,3,3-d3-ol,2-(methyl-d3)- (9CI)
• [2',2',2',3,3,3-2H]6-isobutanol
• [2H6]-Isobutanol
• 1-Propanol-d, 2-methyl-
• 3,3,3,4,4,4-d(6)-Isobutanol
• 3,3,3-trideuterio-2-trideuteriomethyl-propan-1-ol
• Isobutylalkohol-d(6)
• DTXSID40678661
• 1-Propan-3,3,3-d3-ol, 2-(methyl-d3)-
• D98098
• 2-METHYL-D3-PROPYL-3,3,3-D3 ALCOHOL
• Isobutyl alcohol-d6
• 72182-69-5
• 3,3,3-trideuterio-2-(trideuteriomethyl)propan-1-ol
• 2-Methyl-d3-propyl-3,3,3-d3 Alcohol

• Inchi： 1S/C4H10O/c1-4(2)3-5/h4-5H,3H2,1-2H3/i1D3,2D3
• InChI Key： ZXEKIIBDNHEJCQ-WFGJKAKNSA-N
• SMILES： OCC(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 80.111
• Monoisotopic Mass: 80.111
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.867
• Boiling Point: 105.039 °C at 760 mmHg
• Flash Point: 27.778 °C
• PSA: 20.23000
• LogP: 0.63470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Methyl-d3-propyl-3,3,3-d3 Alcohol

Research Brief on 2-Methyl-d3-propyl-3,3,3-d3 Alcohol (CAS: 72182-69-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Methyl-d3-propyl-3,3,3-d3 Alcohol (CAS: 72182-69-5) is a deuterated analog of 2-methyl-1-propanol, which has garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling properties. This compound is particularly valuable in metabolic studies, drug development, and analytical chemistry, where deuterium labeling is employed to enhance the precision of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have explored its synthesis, applications, and potential in advancing biomedical research.

The synthesis of 2-Methyl-d3-propyl-3,3,3-d3 Alcohol involves the incorporation of deuterium atoms at specific positions, which significantly alters its physicochemical properties compared to its non-deuterated counterpart. Researchers have developed optimized synthetic routes to achieve high isotopic purity, which is critical for its use in tracer studies. A 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a novel catalytic deuteration method that improves yield and reduces side reactions, making the compound more accessible for research applications.

In pharmaceutical research, 2-Methyl-d3-propyl-3,3,3-d3 Alcohol has been utilized as an internal standard in quantitative mass spectrometry. Its deuterated structure minimizes interference with analytes, thereby improving the accuracy of pharmacokinetic and metabolomic studies. For instance, a recent clinical trial investigating the metabolism of a new antipsychotic drug employed this compound as a reference standard to quantify drug metabolites in plasma samples. The results demonstrated superior precision compared to conventional methods, highlighting its utility in drug development.

Beyond its analytical applications, this deuterated alcohol has also been explored in the study of enzyme mechanisms. Deuterium kinetic isotope effects (KIEs) provide insights into the rate-limiting steps of enzymatic reactions. A 2024 study in ACS Chemical Biology used 2-Methyl-d3-propyl-3,3,3-d3 Alcohol to probe the catalytic mechanism of alcohol dehydrogenases, revealing novel details about proton transfer processes. Such findings are invaluable for designing enzyme inhibitors and optimizing biocatalytic processes.

Looking ahead, the demand for deuterated compounds like 2-Methyl-d3-propyl-3,3,3-d3 Alcohol is expected to grow, particularly in the fields of precision medicine and environmental toxicology. Its role in enhancing the sensitivity and specificity of analytical techniques positions it as a critical tool for advancing research in these areas. Future studies may focus on expanding its applications, such as in the development of deuterated pharmaceuticals or as a probe for studying lipid metabolism. Continued innovation in synthetic methodologies will further bolster its accessibility and utility for the scientific community.